Cas no 1525805-46-2 ((4-methoxynaphthalen-1-yl)methanesulfonyl chloride)

• Product Name: (4-methoxynaphthalen-1-yl)methanesulfonyl chloride
• CAS No: 1525805-46-2
• MF: C₁₂H₁₁ClO₃S
• MW: 270.731941461563
• CID: 5913467
• PubChem ID: 115825192
• Update Time: 2025-08-04

(4-methoxynaphthalen-1-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-methoxynaphthalen-1-yl)methanesulfonyl chloride
• (4-Methoxynaphthalen-1-yl)methanesulfonylchloride
• EN300-1450794
• 1525805-46-2
• CID 115825192
• 1-Naphthalenemethanesulfonyl chloride, 4-methoxy-

• Inchi： 1S/C12H11ClO3S/c1-16-12-7-6-9(8-17(13,14)15)10-4-2-3-5-11(10)12/h2-7H,8H2,1H3
• InChI Key： CHXAGNCYPXARDG-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=C2C(C=CC=C2)=C(OC)C=C1

Computed Properties

• Exact Mass: 270.0117431g/mol
• Monoisotopic Mass: 270.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 432.3±28.0 °C(Predicted)

Additional information on (4-methoxynaphthalen-1-yl)methanesulfonyl chloride

(4-methoxynaphthalen-1-yl)methanesulfonyl chloride (CAS No. 1525805-46-2): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(4-methoxynaphthalen-1-yl)methanesulfonyl chloride (CAS No. 1525805-46-2) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, and features a methoxy group and a sulfonyl chloride functional group. These functionalities contribute to its reactivity and make it an important intermediate in the synthesis of various pharmaceuticals and chemical reagents.

The molecular formula of (4-methoxynaphthalen-1-yl)methanesulfonyl chloride is C₁₃H₁₁O₃S, and its molecular weight is 249.29 g/mol. The compound is a white to off-white solid at room temperature and is highly soluble in organic solvents such as dichloromethane, acetone, and ethyl acetate. Its melting point ranges from 80 to 85°C, making it suitable for various synthetic transformations under controlled conditions.

The synthesis of (4-methoxynaphthalen-1-yl)methanesulfonyl chloride typically involves the reaction of 4-methoxynaphthalene with methanesulfonyl chloride in the presence of a suitable base, such as pyridine or triethylamine. This reaction proceeds via an electrophilic substitution mechanism, where the sulfonyl chloride group replaces a hydrogen atom on the naphthalene ring. The reaction conditions are carefully controlled to ensure high yield and purity of the product.

In recent years, (4-methoxynaphthalen-1-yl)methanesulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of small molecules with therapeutic potential. For instance, researchers have explored its role in the development of inhibitors for various enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds derived from (4-methoxynaphthalen-1-yl)methanesulfonyl chloride that exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The researchers found that these compounds effectively inhibited the growth of cancer cells in vitro and showed promise for further development as potential anticancer agents.

Beyond its use in drug discovery, (4-methoxynaphthalen-1-yl)methanesulfonyl chloride has also found applications in the synthesis of fluorescent probes and imaging agents. The naphthalene moiety provides a strong chromophore that can be used to design molecules with specific optical properties. These probes are valuable tools for studying biological processes at the cellular level and have been used in various imaging techniques such as fluorescence microscopy and flow cytometry.

The safety profile of (4-methoxynaphthalen-1-yl)methanesulfonyl chloride is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled under appropriate conditions, it is important to follow standard safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be worn during handling, and work should be conducted in well-ventilated areas or fume hoods.

In conclusion, (4-methoxynaphthalen-1-yl)methanesulfonyl chloride (CAS No. 1525805-46-2) is a valuable compound with diverse applications in medicinal chemistry and chemical synthesis. Its unique structural features make it an attractive building block for the development of novel pharmaceuticals and chemical reagents. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern chemical research.